Cas no 100692-55-5 (1-Cyclohexene-1-methanol, 4-(1-methylethyl)-, (S)-)

• Product Name: 1-Cyclohexene-1-methanol, 4-(1-methylethyl)-, (S)-
• CAS No: 100692-55-5
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 1127093
• PubChem ID: 11019085
• Update Time: 2025-04-20

1-Cyclohexene-1-methanol, 4-(1-methylethyl)-, (S)- Chemical and Physical Properties

Names and Identifiers

• 1-Cyclohexene-1-methanol, 4-(1-methylethyl)-, (S)-
• dihydroperilla alcohol
• (S)-(4-Isopropylcyclohex-1-en-1-yl)methanol
• SCHEMBL13966480
• 1-Cyclohexene-1-methanol, 4-(1-methylethyl)-, (4S)-
• 100692-55-5

• Inchi： 1S/C10H18O/c1-8(2)10-5-3-9(7-11)4-6-10/h3,8,10-11H,4-7H2,1-2H3/t10-/m1/s1
• InChI Key： FFOYLHBMVUGHSX-SNVBAGLBSA-N
• SMILES： OCC1=CC[C@@H](C(C)C)CC1

Computed Properties

• Exact Mass: 154.13584
• Monoisotopic Mass: 154.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23